Journal Name:Journal of Porphyrins and Phthalocyanines
Journal ISSN:1088-4246
IF:1.914
Journal Website:https://www.worldscientific.com/worldscinet/jpp
Year of Origin:1997
Publisher:World Scientific Publishing Co. Pte Ltd
Number of Articles Per Year:118
Publishing Cycle:Monthly
OA or Not:Not
Neoteric advances in affordable photocatalytic energy conversion and storage with perovskites nanocrystals: A review
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-11-02 , DOI: 10.1002/er.8772
Environmental issues caused by energy crisis and its simultaneous demand are the factors driving researchers to explore the studies related to photocatalysis over the globe thus new pathways have come to light in order to store and convert solar energy. However, the conventional materials for the job including metal oxides and sulfides, with the passage of time, are diminishing and are being replaced by their best alternatives such as perovskites and their derivatives. The halide and oxides, with basic composition ABX3, are most famous among all the perovskites to be used in energy harvesting. The proclaimed supremacy of perovskite photocatalysts with their inherent potential to combat the energy crisis has been the compelling motive for the current article. As nano-structuring offers manifold features such as porosity, surface area, charge carrier mobility, and confinement. These characteristics contribute to their potential applications in batteries, solar cells, DSSCs, reduction of carbon dioxide, and thermoelectricity. The foregoing literature is devoid of comprehensive discussion on flexile and dynamic nano-structuring of parovskites concerning CO2 reduction and thermoelectric utilities. Therefore, perovskites derivatives, mainly halide and oxides have been summarized in the article to provide optimization in energy devices on basis of their structure, morphology, and composition control.
Detail
Multistep energy consumption forecasting by metaheuristic optimization of time-series analysis and machine learning
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-10-07 , DOI: 10.1002/er.8771
In Chou and Truong,1 errors were published in the SUMMARY section, where the article reads as follows: Wilcoxon rank-sum test and convergence graphs for Jellyfish Search (JS) and other parameter-less algorithms (ie, Teaching-Learning-Based Optimization [TLBO] and Symbiotic Organisms Search, SOS algorithms) indicate that the JS optimizer finds the best global solutions in mathematical tests. Then, three real energy time-series datasets from a regional transmission organization that coordinates the movement of wholesale electricity were used to evaluate various forecasting methods. The analytical results confirm that the proposed system, JS-LSSVR(SARIMA, LSSVR), can predict multistep ahead time series energy consumption with higher accuracy than the linear model (ie, SARIMA), nonlinear model (ie, LSSVR), hybrid model (ie, JS-LSSVR), hybrid systems (ie, TLBO-LSSVR(SARIMA, LSSVR) and TLBO-LSSVR(SARIMA, LSSVR)), and prior studies. It should read: Wilcoxon rank-sum test and convergence graphs for Jellyfish Search (JS) and other parameter-less algorithms (ie, Teaching-Learning-Based Optimization (TLBO) and Symbiotic Organisms Search (SOS) algorithms) indicate that the JS optimizer finds the best global solutions in mathematical tests. Then, three real energy time-series datasets from a regional transmission organization that coordinates the movement of wholesale electricity were used to evaluate various forecasting methods. The analytical results confirm that the proposed system, JS-LSSVR(SARIMA, LSSVR), can predict multistep ahead time series energy consumption with higher accuracy than the linear model (ie, SARIMA), nonlinear model (ie, LSSVR), hybrid model (ie, JS-LSSVR), hybrid systems (ie, TLBO-LSSVR(SARIMA, LSSVR) and SOS-LSSVR(SARIMA, LSSVR)), and prior studies.
Detail
Environmental impact abatement by clean energy solutions
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-25 , DOI: 10.1002/er.8770
The current overall energy situation showed fragility and insecurity of the global energy supply system, where a majority of the produced energy is still based on the utilization of fossil resources. The environmental impacts related to the rapid exploitation of fossil fuels in a relatively short time frame are becoming visible and followed by hazards and economic damage. Utilization of clean energy sources is mandatory and it should be followed by an increase in energy efficiency of energy generation technologies and improvement of energy storage technologies. Various solutions and concepts are already possible to be implemented on the market, while there are still some technologies that should be further improved to achieve reasonable performance with minimal impact on the environment. The researchers are seeking cost-effective solutions that are acceptable for the environment. In the first line, there is a crucial need for the rise of renewable energy capacities worldwide, followed by improved energy interconnectivity between countries, and as must, necessary improvement in existing energy storage technologies. In order to meet previously targeted goals, significant efforts must be provided in further technological advancements in clean energy solutions, where the key aspect is an efficient collaboration between all engineering professions and continuous education of population in order to secure easier implementation of novel technological solutions and to secure increase in awareness. This special issue is related to selected papers from the ninth Global Conference on Global Warming (GCGW-21) that was held virtually in Croatia on August 1-4, 2021. The GCGW-21 conference is a unique and credible event that covers various important topics focused on the global warming issue and brings together scientists, engineers, and industrial experts. Over 200 delegates from 30 countries participated in lively discussions and exchange of ideas that had brought important and valuable progresses in the field and that would contribute to the reduction of global warming. Finally, I would like to express my sincere appreciation to the keynote and invited speakers, to the technical program committees, session chairs, reviewers, and to the valuable authors for their general contributions. A special thanks to the GCGW-21 organization team, who made this event possible with ensured smooth and efficient organization. Special thanks also to the conference founder, Prof. Dr. Ibrahim Dincer, for his general support and efforts during the conference preparation and organization. Prof. Dr. Sandro Nižetić would also like to acknowledge the general support and efforts provided by the Faculty of Electrical Engineering, Mechanical Engineering, and Naval Architecture together with the University of Split.
Detail
MXene incorporated nanofluids for energy conversion performance augmentation of a concentrated photovoltaic/thermal solar collector
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-13 , DOI: 10.1002/er.8737
This research work introduces emerging two-dimensional (2D) MXene (Ti3C2) and Therminol55 oil-based mono and hybrid nanofluids for concentrated photovoltaic/thermal (CPV/T) solar systems. This study focuses on the experimental formulation, characterization of properties, and performance evaluation of the nanofluid-based CPV/T system. Thermo-physical (conductivity, viscosity, and rheology), optical (UV-vis and FT-IR), and stability (Zeta potential and TGA) properties of the formulated nanofluids are characterized at 0.025 wt.% to 0.125 wt.% concentrations of dispersed particles using experimental analysis. By suspending the nanomaterials, photo-thermal energy conversion is improved considerably, up to 85.98%. The thermal conductivity of pure oil is increased by adding Ti3C2 and CuO nanomaterials. The highest enhancements of up to 84.55% and 80.03% are observed for the TH-55/Ti3C2 and TH-55/Ti3C2 + CuO nanofluids, respectively. Furthermore, dynamic viscosity decreased dramatically over the temperature range investigated (25°C-105°C), and the nanofluid exhibited dominant Newtonian flow behavior as viscosity remained nearly constant up to a shear rate of 100 s−1. Numerical simulations of the experimentally evaluated nanofluids are performed to evaluate the effect on a CPV/T collector using a three-dimensional transient model. The numerical analysis revealed significant improvements in thermal and electrical energy conversion performance, as well as cooling effects. At a concentrated solar irradiance of 5000 W/m2 and an optimal flow rate of 3 L/min, the highest thermal and electrical energy conversion efficiency enhancements are found to be 12.8% and 2%, respectively.
Detail
Editorial: Fuel cells and sustainable energy systems (FCSES-2022)
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-25 , DOI: 10.1002/er.8768
Developing fuel cells and sustainable energy systems is a significant issue in improving energy use efficiency, expanding the portion of clean energy, and achieving carbon neutral in the near future. Recently, increasing demand of energy resources has expanded the scope of studies on clean energy devices, especially in the fields of electric vehicles, clean power generation, cogeneration and energy storage, etc. The latest scientific research findings and R&D trends require further cooperation of researchers with different backgrounds to promote the rapid development of fuel cells and sustainable energy systems science and technology. The aim of this special issue is to present the state-of-art developments on this topic. After careful reviews of all the submissions following the standard reviewing process for regular IJER papers, more than twenty papers including several review papers were finally accepted for this special issue. The special issue papers cover a broad range of fundamental research in fuel cell, energy storage devices, battery, supercapacitor, fuel production, and heat and mass transfer. Different types of fuel cells, including microbial, solid oxide, direct methanol, proton exchange membrane, were investigated by researchers in this issue. Energy storage performance of lithium-ion battery, flow battery, perovskite solar cells, and supercapacitor were improved by implementing new materials, components, or techniques. Energy management method were also proposed for fuel cell systems and rural multi-microgrids. In addition, heat and mass transfer mechanisms in fuel cell, thermoelectric generators, and pool boiling are unveiled by the present work in this issue. Although the special issue focuses on a wide range of topics, it is not possible to cover the entire field of fuel cell and sustainable energy systems. It is hoped that this special issue presents the readers with a snapshot of the recent trends and developments in the evolution of fuel cell and sustainable energy systems. Finally, we would like to express our thanks to all the contributors of this special issue for their support and cooperation and to qualified reviewers for evaluating paper quality of this special issue. Special thanks are to the Editor-in-Chief of the International Journal of Energy Research, Professor Ibrahim Dincer, for giving us the opportunity to edit a special issue on a high-impact topic, and to the Assistant Editor, Ms. Annabelle Lacey, for her technical support of managing submissions.
Detail
Guest editorial for “Energy storage and conversion: Materials to applications”
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-23 , DOI: 10.1002/er.8767
The special issue Energy Storage and Conversion: Materials to Application covers a total of 32 papers addressing materials and related issues from solar cells to energy efficiency, with a major fraction of contributions concentrating on novel materials for batteries, supercapacitors, fuel cells and their related topics. The special issue also includes five review papers, namely on (i) Perovskites as a path to developing highly efficient solar cells, (ii) Pt-based nanocatalysts for hydrogen generation from the hydrolysis of ammonia borane, (iii) Utilization of metal hydrides for thermally driven hydrogen compression, (iv) Transition metal oxide electrodes for pseudocapacitors and (v) P2-type cathode material for Na-ion batteries. Most of the papers in this special issue were presented at the fifth International Symposium on Materials for Energy Storage and Conversion (mESC-IS), held online between 14 and 18 September 2021. The event, mESC-IS, was made possible with the generous support of several institutions. The support of TUBITAK through programmes 2223-B and 2237-A is gratefully acknowledged. We also acknowledge the support of METU in providing technical support for an online poster session. The symposium comprised 38 plenaries; 60 oral presentations in three parallel sessions and 38 contributions in poster sessions. Taking this opportunity, we would like to thank Professor Ibrahim Dincer, Editor in Chief, IJER, for the opportunity to publish this special issue. We are grateful for his help and guidance throughout the process. His contribution was vital in selecting the additional papers, which, together with those from mESC-IS, have greatly expanded the coverage of this special issue. We thank all the authors for their valuable contributions and our reviewers for the careful work they have done in reviewing the papers. We also thank the editorial team at Wiley, who have been very helpful throughout. We believe that this special issue will be a valuable contribution to the literature and open new frontiers for researchers in the field of energy storage and conversion.
Detail
Experimental analysis of electric vehicle's Li-ion battery with constant pulse and constant voltage charging method
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-21 , DOI: 10.1002/er.8708
Li-ion batteries are one of the most prominent rechargeable batteries. They are extensively used in most of the electric vehicles to the portable electronic devices. This is due to high energy density and low self-discharge rates which further showcase high efficiency. Furthermore, the Li-ion batteries have a high discharge rate, low emission of toxic gasses as well as high open-circuit voltage. The efficient utilization of these batteries depends on the appropriate charging method. The charging method is determined by considering the essential attributes such as fast charging ability, and its charge storage capability. Therefore, to achieve all the above qualities, a novel charging process based on constant pulse and constant voltage (CP-CV) method has been proposed. The proposed CP-CV charging method uses pulse charging until a maximum cut-off voltage reaches the prescribed limit set by the battery manufacturers. Once this maximum cut-off voltage reaches, the charging algorithm switches to constant voltage (CV) method. The experimental setup used to test two non-identical Li-ion cells (lithium cobalt oxide (LCO) and lithium manganese oxide (LMO)) and one Li-ion battery pack (lithium iron phosphate [LFP]) chemistry. The experimental result of CP-CV is compared with the constant current and constant voltage (CC-CV) method with similar test parameters. The exploratory analysis has been performed for different charge rates while keeping the battery manufacturer datasheet as a reference. The results show that there is a 22.84% reduction in charging time as well as a 2.18% increment in the charge storage and a significant reduction in the temperature of Li-ion cells using CP-CV as compared to CC-CV method.
Detail
Strategy optimization of distributed battery energy storage systems for improving dynamic performances of VRB in active distribution networks
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-20 , DOI: 10.1002/er.8744
This paper proposed an improved genetic algorithm-based operational strategy for vanadium redox flow battery (VRB) energy storage systems (ESSs) in active distribution networks for improving the dynamic performances of batteries. Firstly, the accurate model of VRB considering the influences of external factors, such as temperature, electrolyte flow rate, ion exchange membrane, catalyst, polarization, self-discharge, and leakage current are constructed. By the test of the accurate model, the dynamic performances Ф of VRB consisting of efficiency η, self-discharge rate λ, utilization rate ψu, maximum discharge depth DoD, and cycle life κ are reasonably proposed. And then, the mathematical framework for the operational strategy optimization of ESSs was developed considering both the dynamic performances Ф and the external benefits of VRB ESSs. Finally, case studies based on a modified IEEE 123 Node Test Feeder verified the safe and reasonable operational states of battery ESSs with higher efficiencies, utilization rate, cycle life and lower self-discharge rate, and maximum discharge depth. The dynamic performances of battery ESSs are enhanced by about 32.4%.
Detail
Augmented wind turbine performance using a novel annular circumferential duct design
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-18 , DOI: 10.1002/er.8756
The use of different duct designs, aiming at increasing the wind speed and improving the performance of the wind turbine in low wind speed situations, has become of paramount significance over the past decades. In this research, the authors proposed a model to inspect the effect of increasing the suction behind the turbine using suction holes and increasing the air speed in front of the wind turbine using a conversion duct. A validated CFD model with multiple reference frame (MRF) approaches has been used to study four different configurations for a novel design for two circumferential converging ducts with suction holes at the inner duct to increase the extracted power from low-speed air. The study tested ducts' dimensions in addition to the configurations and size of the suction holes at different tip speed ratios. Adding a baffle in front of the suction holes notably improves the duct's performance. The tested configurations for the proposed wind duct design with six suction holes resulted in a relative improvement in the Cp by 18.42% compared with the open wind turbine.
Detail
Performance of planar perovskite solar cells based on formamidinium cations: Simulation and fabrication
Journal of Porphyrins and Phthalocyanines ( IF 1.914 ) Pub Date: 2022-09-14 , DOI: 10.1002/er.8720
The best efficiency ever recorded for state-of-the-art perovskite solar cells (PSCs) is about 25% where the formamidinium (FA)-dominated perovskites were adopted. But the optimum content of FA perovskite solar cells based on Cs0.05(FAxMA[1−x])0.95Pb(I0.83Br0.17)3 films has yet to materialize the high-power conversion efficiency. Herein, high quality and uniform perovskite films constituting Cs-MA-FA (Cesium; Methylammonium) mixed cation in the A-site of the ABX3 structure with different FA content are synthesized by a typical spin coating based antisolvent technique. Because of the limitations of perovskite and solar cell materials, the influences of various FAs on the device performance are analyzed through device simulation. From the synthesized films, the band gap equation of Cs0.05(FAxMA[1−x])0.95Pb(I0.83Br0.17)3 has been estimated, ranging from 2.175 eV to 1.5 eV for various FA/(FA + MA) ratios respectively. Ultimately, the highest conversion efficiency of the planar solar cell based on graded perovskite with various FA content was obtained for the case where the positive Eg grading consists of the Eg of 2.175 eV at the front (FA/[FA + MA] of 0) and the Eg of 1.5 eV at the back (FA/[FA + MA] of 1). The Cs0.05(FA0.87MA0.13)0.95Pb(I0.83Br0.17)3 cell achieved an AM1.5G conversion efficiency of around 20.98%, showing improved VOC, JSC, and FF among the planar perovskite solar cells with different x.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.80 57 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://jpp.fontismedia.com/jpp/